2,3-bis(4-hydroxyphenyl)propionitrile
2,3-bis(4-hydroxyphenyl)propionitrile
2,3-bis(4-hydroxyphenyl)propionitrile is a nitrile that is acetonitrile in which one of the hydrogens is replaced by a 4-hydroxyphenyl group while a second hydrogen is replaced by a 4-hydroxybenzyl group. It is a specific agonist for estrogen receptor beta (ERbeta). It has a role as an estrogen receptor agonist. It is a member of phenols and a nitrile.
Brand Name:
Vulcanchem
CAS No.:
1428-67-7
VCID:
VC0002920
InChI:
InChI=1S/C15H13NO2/c16-10-13(12-3-7-15(18)8-4-12)9-11-1-5-14(17)6-2-11/h1-8,13,17-18H,9H2
SMILES:
C1=CC(=CC=C1CC(C#N)C2=CC=C(C=C2)O)O
Molecular Formula:
C15H13NO2
Molecular Weight:
239.27 g/mol
2,3-bis(4-hydroxyphenyl)propionitrile
CAS No.: 1428-67-7
Cat. No.: VC0002920
Molecular Formula: C15H13NO2
Molecular Weight: 239.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,3-bis(4-hydroxyphenyl)propionitrile is a nitrile that is acetonitrile in which one of the hydrogens is replaced by a 4-hydroxyphenyl group while a second hydrogen is replaced by a 4-hydroxybenzyl group. It is a specific agonist for estrogen receptor beta (ERbeta). It has a role as an estrogen receptor agonist. It is a member of phenols and a nitrile. |
|---|---|
| CAS No. | 1428-67-7 |
| Molecular Formula | C15H13NO2 |
| Molecular Weight | 239.27 g/mol |
| IUPAC Name | 2,3-bis(4-hydroxyphenyl)propanenitrile |
| Standard InChI | InChI=1S/C15H13NO2/c16-10-13(12-3-7-15(18)8-4-12)9-11-1-5-14(17)6-2-11/h1-8,13,17-18H,9H2 |
| Standard InChI Key | GHZHWDWADLAOIQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC(C#N)C2=CC=C(C=C2)O)O |
| Canonical SMILES | C1=CC(=CC=C1CC(C#N)C2=CC=C(C=C2)O)O |
| Appearance | Assay:≥98%A crystalline solid |
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